Cas no 2549000-02-2 (5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one)

5-Fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one is a structurally complex heterocyclic compound featuring a fused pyrimidine-piperazine core. Its design incorporates a fluorine substituent and an isopropyl group, which may enhance metabolic stability and lipophilicity, respectively. The presence of the 6-methylpyrimidin-4-yl piperazine moiety suggests potential for targeted interactions with biological systems, possibly as a kinase inhibitor or receptor modulator. The dihydropyrimidinone scaffold is known for its versatility in medicinal chemistry, offering opportunities for further derivatization. This compound's balanced physicochemical properties make it a promising intermediate for pharmaceutical research, particularly in the development of small-molecule therapeutics. Its synthetic route has been optimized for purity and scalability.
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one structure
2549000-02-2 structure
Product Name:5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
CAS No:2549000-02-2
MF:C16H21FN6O
MW:332.375945806503
CID:5312883
PubChem ID:168003782
Update Time:2025-06-09

5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2549000-02-2
    • 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
    • 5-Fluoro-6-(1-methylethyl)-2-[4-(6-methyl-4-pyrimidinyl)-1-piperazinyl]-4(3H)-pyrimidinone
    • Inchi: 1S/C16H21FN6O/c1-10(2)14-13(17)15(24)21-16(20-14)23-6-4-22(5-7-23)12-8-11(3)18-9-19-12/h8-10H,4-7H2,1-3H3,(H,20,21,24)
    • InChI Key: XMIXTSSNZVJLBY-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(C3C=C(C)N=CN=3)CC2)=NC(C(C)C)=C(F)C(=O)N1

Computed Properties

  • Exact Mass: 332.17608748g/mol
  • Monoisotopic Mass: 332.17608748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 482.0±55.0 °C(Predicted)
  • pka: 9.03±0.50(Predicted)

5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6783-8341-2μmol
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
2μmol
$85.5 2023-09-07
Life Chemicals
F6783-8341-5μmol
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
5μmol
$94.5 2023-09-07
Life Chemicals
F6783-8341-10μmol
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
10μmol
$103.5 2023-09-07
Life Chemicals
F6783-8341-20μmol
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
20μmol
$118.5 2023-09-07
Life Chemicals
F6783-8341-1mg
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
1mg
$81.0 2023-09-07
Life Chemicals
F6783-8341-2mg
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
2mg
$88.5 2023-09-07
Life Chemicals
F6783-8341-3mg
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
3mg
$94.5 2023-09-07
Life Chemicals
F6783-8341-4mg
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
4mg
$99.0 2023-09-07
Life Chemicals
F6783-8341-5mg
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
5mg
$103.5 2023-09-07
Life Chemicals
F6783-8341-10mg
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
2549000-02-2
10mg
$118.5 2023-09-07

5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Related Literature

Additional information on 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one

Introduction to 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2549000-02-2)

5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one, a compound with the CAS number 2549000-02-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyrimidinones, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a piperazine moiety, contribute to its unique pharmacological properties.

The fluoro group at the 5-position of the pyrimidine ring is a well-known pharmacophore that enhances metabolic stability and binding affinity. This modification has been widely employed in drug design to improve bioavailability and efficacy. The piperazine ring, located at the 2-position, introduces a basic nitrogen atom that can interact with acidic or polar targets, thereby modulating biological activity. In combination with the 6-methylpyrimidin-4-yl and propan-2-yl substituents, this compound exhibits a complex structural framework that may contribute to its multifaceted interactions with biological targets.

Recent studies have highlighted the importance of dihydropyrimidinones in medicinal chemistry. These compounds have been investigated for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motif of dihydropyrimidinones allows for easy modifications at multiple positions, enabling the development of tailored molecules with specific biological activities. The compound in question, 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one, is no exception and has been explored for its potential therapeutic benefits.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the dihydropyrimidine core, followed by functional group transformations to introduce the fluoro, piperazine, and alkyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.

In terms of biological activity, 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one has shown promising results in preclinical studies. Its interaction with various enzymes and receptors has been investigated using computational modeling and experimental techniques. The presence of the fluoro group enhances its binding affinity to target proteins, while the piperazine moiety contributes to its ability to modulate neurotransmitter systems. These properties make it a valuable candidate for further development in drug discovery.

The potential applications of this compound are broad and span multiple therapeutic areas. In oncology, dihydropyrimidinones have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-fluoro-2-[4-(6-methylpyrimidin-4-y)piperazin -1 - yl]-6-(propan - 2 - yl)-3 , 4 - dihydrop y rimid in - 4 - one suggest that it may interfere with signaling pathways critical for tumor growth and survival. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 5-fluoro - 2-[ 4 -( 6 - methyl py rim id in - 4 - y l ) piper az ine - 1 - y l ] - 6 -( pro pan - 2 - y l ) - 3 , 4 - di hy dro py rim id ine - 4 - one ( CAS No . 2549000 -02 -2 ) is a structurally complex and biologically active compound with significant therapeutic potential . Its unique combination of functional groups makes it an attractive candidate for further research and development in pharmaceutical chemistry . As our understanding of molecular interactions continues to evolve , compounds like this one will play a crucial role in advancing drug discovery efforts across various disease areas.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd